{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride

• IUPAC Name: 1-[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C20H20FNO3.ClH/c1-23-19-10-4-7-15(12-22-13-17-8-5-11-24-17)20(19)25-14-16-6-2-3-9-18(16)21;/h2-11,22H,12-14H2,1H3;1H
• InChI Key: CYCAQWYWXANRPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2F)CNCC3=CC=CO3.Cl
• Molecular Formula: C20H21ClFNO3
• Molecular Weight: 377.8 g/mol

Description

{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride, also known as FMAH, is a chemical compound that has been synthesized for scientific research purposes. FMAH is a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine.

Mechanism of Action

{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride is a selective irreversible inhibitor of MAO-B. MAO-B is an enzyme that is responsible for the breakdown of dopamine, serotonin, and norepinephrine in the brain. Inhibition of MAO-B leads to increased levels of these neurotransmitters, which can have various physiological and behavioral effects. This compound irreversibly binds to the active site of MAO-B, preventing the enzyme from metabolizing neurotransmitters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of MAO-B. Increased levels of dopamine, serotonin, and norepinephrine have been observed in animal models following this compound administration. These neurotransmitters play important roles in various physiological processes such as mood regulation, motor control, and cognitive function. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using {2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride in lab experiments include its selectivity and irreversibility as an MAO-B inhibitor. This compound has been shown to have minimal effects on MAO-A, which reduces the risk of unwanted side effects. The irreversible nature of this compound binding to MAO-B also ensures that the effects of the compound are long-lasting. However, the irreversible nature of this compound also means that caution must be taken when interpreting the results of experiments involving this compound. The long-lasting effects of this compound may mask the effects of other interventions or treatments.

Future Directions

There are several future directions for research involving {2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride. One area of interest is the potential therapeutic applications of this compound in neurodegenerative diseases. This compound has been shown to have neuroprotective effects in animal models, and further research is needed to determine whether these effects can be translated to humans. Another area of interest is the development of more selective and reversible MAO-B inhibitors. While this compound is a valuable tool for studying the role of MAO-B in various diseases, its irreversible nature limits its potential as a therapeutic agent. Finally, further research is needed to determine the long-term effects of this compound on neurotransmitter metabolism and behavior.

Synthesis Methods

The synthesis of {2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride involves the reaction of 2-[(2-fluorobenzyl)oxy]-3-methoxybenzaldehyde with 2-furylmethylamine in the presence of hydrochloric acid. The resulting product is then purified by recrystallization to obtain the hydrochloride salt of this compound. The synthesis of this compound has been reported in several scientific publications, and the purity and identity of the compound have been confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

{2-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride has been used in scientific research to study the role of MAO-B in various physiological and pathological processes. MAO-B has been implicated in the pathogenesis of neurodegenerative disorders such as Parkinson's disease, Alzheimer's disease, and Huntington's disease. This compound has been shown to selectively inhibit MAO-B activity, which makes it a valuable tool for investigating the role of MAO-B in these diseases. This compound has also been used to study the effects of MAO-B inhibition on neurotransmitter metabolism and behavior in animal models.